Cas no 190079-18-6 (1-Deoxy-D-xylulose 5-Phosphate)

• Product Name: 1-Deoxy-D-xylulose 5-Phosphate
• CAS No: 190079-18-6
• Molecular Formula: C₅H₁₁O₇P
• Molecular Weight: 214.11044
• CID: 115747
• PubChem ID: 443201

1-Deoxy-D-xylulose 5-Phosphate Properties

Names and Identifiers

• D-threo-2-Pentulose,1-deoxy-, 5-(dihydrogen phosphate)
• 1-Deoxy-D-xylulose-5-phosphate sodium salt
• DEOXYXYLULOSE PHOSPHATE (DXP)
• 1-deoxy-5-O-phosphonato-D-xylulose
• 1-deoxy-5-O-phosphono-D-xylulose
• 1-Deoxy-D-xylulose 5-phosphate
• 1-Deoxy-D-xylulose 5-phosphate (DXP)
• (2,3-dihydroxy-4-oxo-pentoxy)phosphonic acid
• DTXSID90940547
• 1-DEOXY-D-XYLULOSE-5-PHOSPHATE
• [(2R,3S)-2,3-dihydroxy-4-oxopentyl] dihydrogen phosphate
• DB02496
• 1-deoxylulose 5-phosphate
• DOXP
• Q2708025
• NS00068560
• deoxyxylulose phosphate
• I4C288B3TN
• 1-Deoxy-5-O-phosphonopent-2-ulose
• D-Threo-2-pentulose, 1-deoxy-, 5-(dihydrogen phosphate)
• CHEMBL1232414
• 1m5w
• CHEBI:16493
• 190079-18-6
• SCHEMBL158903
• deoxyxylulose-5-phosphate
• (2R,3S)-2,3-dihydroxy-4-oxopentyl dihydrogen phosphate
• D-1-deoxyxylulose-5-P
• (((2R,3S)-2,3-Dihydroxy-4-oxopentyl)oxy)phosphonic acid
• PD007923
• UNII-I4C288B3TN
• deoxyxylulose 5-phosphate
• {[(2R,3S)-2,3-dihydroxy-4-oxopentyl]oxy}phosphonic acid
• 1-deoxy-D-threo-pentulose 5-phosphate

• InChIKey： AJPADPZSRRUGHI-RFZPGFLSSA-N
• Inchi： InChI=1S/C5H11O7P/c1-3(6)5(8)4(7)2-12-13(9,10)11/h4-5,7-8H,2H2,1H3,(H2,9,10,11)/t4-,5-/m1/s1
• SMILES： CC([C@H]([C@@H](COP(=O)(O)O)O)O)=O

Computed Properties

• Exact Mass: 214.02423
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 5
• Monoisotopic Mass: 214.02423968g/mol
• Heavy Atom Count: 13
• Complexity: 221
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -3.1
• Topological Polar Surface Area: 124Ų

Experimental Properties

• PSA: 124.29

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Pentose phosphates